

Comparative study of the pharmacokinetics of Levophaceterane and methylphenidate

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: Levophaceterane hydrochloride

Cat. No.: B15620750

[Get Quote](#)

A Comparative Pharmacokinetic Analysis: Levophaceterane and Methylphenidate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the pharmacokinetic profiles of Levophaceterane and the widely-used stimulant, methylphenidate. While extensive quantitative data for methylphenidate is available, allowing for a detailed pharmacokinetic characterization, similar data for Levophaceterane is not readily available in publicly accessible literature. Therefore, this comparison presents quantitative data for methylphenidate alongside a qualitative summary of what is known about Levophaceterane, drawing from historical context and recent research into its analogue, NLS-3.

Executive Summary

Methylphenidate, a cornerstone in the treatment of Attention Deficit Hyperactivity Disorder (ADHD) and narcolepsy, is a well-characterized norepinephrine-dopamine reuptake inhibitor with a predictable pharmacokinetic profile.^{[1][2]} Levophaceterane, a psychostimulant developed in the 1950s and a reverse ester of methylphenidate, also acts as a norepinephrine

and dopamine uptake inhibitor.[1][3] Historical use as an antidepressant and anorectic, and recent investigations into its (R,R) enantiomer (NLS-3), suggest a potentially favorable benefit/risk profile compared to other stimulants.[4][5][6] However, a comprehensive understanding of its pharmacokinetic parameters in humans remains elusive from available scientific literature.

Pharmacokinetic Data Comparison

Due to the limited availability of public data for Levophacetoperane, a direct quantitative comparison is not feasible. The following table summarizes the known pharmacokinetic parameters for various formulations of methylphenidate. A qualitative description of Levophacetoperane's expected pharmacokinetic characteristics is provided for context.

Table 1: Pharmacokinetic Parameters of Methylphenidate (Oral Administration)

Parameter	Immediate-Release (IR)	Extended-Release (ER)
Time to Peak Plasma Concentration (Tmax)	~1.9 hours[4]	4.7 - 6.8 hours[4]
Oral Bioavailability	Racemic: 11-52%[1]	-
d-threo-MPH: 22 ± 8%[3]	-	
l-threo-MPH: 5 ± 3%[3]	-	
Protein Binding	10-33%[4]	10-33%[4]
Elimination Half-life (t½)	2-3 hours[1]	3.5 hours (average)[3]
Metabolism	Primarily via de-esterification by carboxylesterase 1 (CES1) to ritalinic acid (inactive)[4]	Primarily via de-esterification by CES1 to ritalinic acid (inactive)[4]
Excretion	~90% excreted in urine, primarily as metabolites[1]	~90% excreted in urine, primarily as metabolites[1]

Levophacetoperane: A Qualitative Pharmacokinetic Profile

- **Absorption:** As an orally administered psychostimulant, Levophacetoperane is expected to be absorbed from the gastrointestinal tract.[3] The rate and extent of absorption are currently uncharacterized.
- **Distribution:** Specific details on protein binding and volume of distribution are not available.
- **Metabolism:** The metabolic fate of Levophacetoperane has not been extensively documented in publicly available literature.
- **Excretion:** The routes and extent of excretion for Levophacetoperane and its potential metabolites are unknown.

Recent research on NLS-3, the (R,R) enantiomer of phacetoperane, suggests it may offer a safer and more potent alternative to existing stimulants, implying a potentially optimized pharmacokinetic and pharmacodynamic profile.[1][6] However, specific data from these investigations are not yet public.

Experimental Protocols

The following sections detail the methodologies typically employed in pharmacokinetic studies of central nervous system stimulants like methylphenidate and would be applicable to future studies of Levophacetoperane.

In Vivo Pharmacokinetic Study Protocol

A standard clinical pharmacokinetic study involves the administration of a single or multiple doses of the investigational drug to healthy volunteers or patients.[7]

- **Subject Recruitment:** A cohort of healthy adult volunteers is recruited after obtaining informed consent and screening for inclusion/exclusion criteria.
- **Drug Administration:** Subjects receive a single oral dose of the investigational drug (e.g., immediate-release methylphenidate) or placebo in a randomized, double-blind, crossover design.
- **Blood Sampling:** Serial blood samples are collected at predefined time points (e.g., pre-dose, and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours post-dose).

- **Plasma Analysis:** Plasma is separated from the blood samples by centrifugation. The concentration of the parent drug and its major metabolites in the plasma is quantified using a validated analytical method, typically high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS).
- **Pharmacokinetic Analysis:** The plasma concentration-time data are used to calculate key pharmacokinetic parameters such as C_{max}, T_{max}, AUC, and elimination half-life using non-compartmental or compartmental analysis.


In Vitro Norepinephrine and Dopamine Reuptake Inhibition Assay


This assay is crucial for characterizing the primary mechanism of action of stimulants like Levophacetoperane and methylphenidate.

- **Cell Culture:** Human embryonic kidney (HEK293) cells stably expressing the human norepinephrine transporter (NET) or dopamine transporter (DAT) are cultured.
- **Assay Preparation:** Cells are harvested and seeded into 96-well plates.
- **Inhibition Assay:** The cells are incubated with varying concentrations of the test compound (Levophacetoperane or methylphenidate) and a radiolabeled substrate (e.g., [3H]norepinephrine or [3H]dopamine).
- **Measurement:** After incubation, the uptake of the radiolabeled substrate is terminated, and the amount of radioactivity taken up by the cells is measured using a scintillation counter.
- **Data Analysis:** The concentration of the test compound that inhibits 50% of the specific uptake of the radiolabeled substrate (IC₅₀) is calculated.

Visualizing Signaling Pathways and Workflows

The following diagrams illustrate the mechanism of action of norepinephrine-dopamine reuptake inhibitors and a typical workflow for a clinical pharmacokinetic study.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. NLS-3 (Levophacetoperane or (R,R) Phacetoperane): A Reverse Ester of Methylphenidate: A Literature Review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. youtube.com [youtube.com]
- 3. Levophacetoperane - Wikipedia [en.wikipedia.org]
- 4. NLS-3 (Levophacetoperane or (R,R) Phacetoperane): A Reverse Ester of Methylphenidate: A Literature Review - Konofal - Current Medicinal Chemistry [journals.eco-vector.com]
- 5. benthamdirect.com [benthamdirect.com]
- 6. researchgate.net [researchgate.net]
- 7. Quantitative analysis of biomarkers, drugs and toxins in biological samples by immunoaffinity chromatography coupled to mass spectrometry or tandem mass spectrometry: A focused review of recent applications - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Comparative study of the pharmacokinetics of Levophacetoperane and methylphenidate]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15620750/docs#comparative-study-of-the-pharmacokinetics-of-levophacetoperane-and-methylphenidate>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)